1-methyl-5-phenylpiperazin-2-one dihydrochloride
Overview
Description
1-Methyl-5-phenylpiperazin-2-one dihydrochloride (MPPD) is a compound that has been studied extensively in the scientific and medical fields due to its unique properties and potential applications. MPPD is a derivative of piperazine, a cyclic amine that is found in many pharmaceuticals and other compounds. It is a white crystalline solid that is insoluble in water and has a melting point of 165-167°C. It has a molecular weight of 205.7 g/mol and a molecular formula of C10H17N3OCl2.
Mechanism of Action
The mechanism of action of 1-methyl-5-phenylpiperazin-2-one dihydrochloride is not fully understood. However, it is believed to act as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is an enzyme that is responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, 1-methyl-5-phenylpiperazin-2-one dihydrochloride is thought to increase the levels of these neurotransmitters, leading to an increase in the activity of the central nervous system.
Biochemical and Physiological Effects
1-methyl-5-phenylpiperazin-2-one dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of monoamine oxidase, leading to an increase in the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine. Additionally, it has been shown to reduce the activity of the enzyme acetylcholinesterase, leading to an increase in the levels of acetylcholine. It has also been shown to have an effect on the activity of certain ion channels, leading to an increase in the activity of certain neurons.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-methyl-5-phenylpiperazin-2-one dihydrochloride in laboratory experiments is its ability to selectively inhibit the activity of monoamine oxidase. This makes it an ideal tool for studying the effects of drugs on the central nervous system. Additionally, it is relatively stable and easy to handle, making it suitable for use in a variety of experiments.
However, there are some limitations to using 1-methyl-5-phenylpiperazin-2-one dihydrochloride in laboratory experiments. It is not soluble in water, which can make it difficult to use in certain experiments. Additionally, it is not very stable in the presence of light or heat, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for the use of 1-methyl-5-phenylpiperazin-2-one dihydrochloride in scientific research. For example, it could be used to study the effects of drugs on the central nervous system, as well as the effects of drugs on the metabolism of other drugs. Additionally, it could be used to study the effects of drugs on the activity of certain ion channels, and to study the effects of drugs on the activity of certain enzymes. Finally, it could be used to study the effects of drugs on the activity of certain neurotransmitters, and to study the effects of drugs on the activity of certain hormones.
Synthesis Methods
1-methyl-5-phenylpiperazin-2-one dihydrochloride can be synthesized via a variety of methods. The most common method is the condensation reaction of piperazine with methylphenylketone in the presence of hydrochloric acid. This reaction yields a product with a yield of approximately 70%. Other methods of synthesis include the reaction of piperazine with 2-chlorobenzaldehyde, the reaction of piperazine with dimethylformamide, and the reaction of piperazine with 2-chloroacetophenone.
Scientific Research Applications
1-methyl-5-phenylpiperazin-2-one dihydrochloride has been used extensively in scientific research due to its unique properties. It has been used in studies of drug metabolism, enzyme inhibition, and receptor binding. It has also been used in studies of the pharmacokinetics and pharmacodynamics of drugs, and in studies of the pharmacology of neurotransmitters. Additionally, it has been used in studies of the mechanism of action of drugs and in studies of the effects of drugs on the central nervous system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-5-phenylpiperazin-2-one dihydrochloride involves the reaction of 1-methylpiperazine with benzophenone followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1-methylpiperazine", "benzophenone", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "1. 1-methylpiperazine is reacted with benzophenone in the presence of a suitable solvent and a catalyst such as triethylamine to form 1-methyl-5-phenylpiperazin-2-one.", "2. The resulting product is then reduced with sodium borohydride in a suitable solvent such as ethanol to form 1-methyl-5-phenylpiperazin-2-ol.", "3. The final step involves the reaction of 1-methyl-5-phenylpiperazin-2-ol with hydrochloric acid to form the dihydrochloride salt of 1-methyl-5-phenylpiperazin-2-one." ] } | |
CAS RN |
2763750-00-9 |
Product Name |
1-methyl-5-phenylpiperazin-2-one dihydrochloride |
Molecular Formula |
C11H16Cl2N2O |
Molecular Weight |
263.2 |
Purity |
95 |
Origin of Product |
United States |
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